Cas no 62636-79-7 (Benzoic acid, 2-[[5-(5-hydroxypentyl)-2-thienyl]carbonyl]-)
62636-79-7 structure
Product Name:Benzoic acid, 2-[[5-(5-hydroxypentyl)-2-thienyl]carbonyl]-
CAS No:62636-79-7
MF:C17H18O4S
MW:318.387423992157
CID:437043
PubChem ID:12328254
Update Time:2025-04-19
Benzoic acid, 2-[[5-(5-hydroxypentyl)-2-thienyl]carbonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-[[5-(5-hydroxypentyl)-2-thienyl]carbonyl]-
- 2-[5-(5-hydroxypentyl)thiophene-2-carbonyl]benzoic acid
- DTXSID50489987
- 2-[5-(5-hydroxypentyl)-2-thenoyl]benzoic acid
- 62636-79-7
-
- Inchi: 1S/C17H18O4S/c18-11-5-1-2-6-12-9-10-15(22-12)16(19)13-7-3-4-8-14(13)17(20)21/h3-4,7-10,18H,1-2,5-6,11H2,(H,20,21)
- InChI Key: DUUYUBRZOJRTMO-UHFFFAOYSA-N
- SMILES: S1C(C(C2C=CC=CC=2C(=O)O)=O)=CC=C1CCCCCO
Computed Properties
- Exact Mass: 318.09264
- Monoisotopic Mass: 318.09258022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 74.6
Benzoic acid, 2-[[5-(5-hydroxypentyl)-2-thienyl]carbonyl]- Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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